Cas no 901923-84-0 (1-(5-bromothiophen-2-yl)methylpiperidine-4-carboxylic acid)

• Product Name: 1-(5-bromothiophen-2-yl)methylpiperidine-4-carboxylic acid
• CAS No: 901923-84-0
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• CID: 5057782
• Update Time: 2025-06-30

1-(5-bromothiophen-2-yl)methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(5-bromothiophen-2-yl)methyl]piperidine-4-carboxylic Acid
• 1-(5-bromothiophen-2-yl)methylpiperidine-4-carboxylic acid

• Inchi： 1S/C11H14BrNO2S/c12-10-2-1-9(16-10)7-13-5-3-8(4-6-13)11(14)15/h1-2,8H,3-7H2,(H,14,15)
• InChI Key： VZWOHKXHAIRPGS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CCC(C(=O)O)CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 0.2
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(5-bromothiophen-2-yl)methylpiperidine-4-carboxylic acid

1-(5-Bromothiophen-2-yl)methylpiperidine-4-carboxylic Acid: A Comprehensive Overview

1-(5-Bromothiophen-2-yl)methylpiperidine-4-carboxylic acid, identified by the CAS number 901923-84-0, is a compound of significant interest in contemporary chemical and pharmaceutical research. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The compound's structure, which includes a 5-bromothiophene moiety attached to a piperidine ring with a carboxylic acid group, offers a platform for exploring diverse chemical interactions and biological activities.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis of 1-(5-bromothiophen-2-yl)methylpiperidine-4-carboxylic acid.

In terms of pharmacological activity, studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties. These findings are supported by recent experiments where the compound was tested against various inflammatory markers in vitro. The presence of the bromine atom in the thiophene ring plays a crucial role in modulating these activities, as it enhances the molecule's ability to interact with cellular targets.

Beyond its pharmacological applications, this compound has shown potential in the field of material science. Its structural properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has highlighted its ability to form stable charge transport layers, which is essential for high-performance electronic devices.

The application of computational chemistry techniques has further elucidated the electronic properties of 1-(5-bromothiophen-2-yl)methylpiperidine-4-carboxylic acid. Quantum mechanical calculations have provided insights into its molecular orbitals and reactivity patterns, aiding in the design of more efficient derivatives.

In conclusion, 1-(5-bromothiophen-2-yl)methylpiperidine-4-carboxylic acid stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and promising biological activities position it as a valuable tool in both academic research and industrial development.